Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate

• IUPAC Name: methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate
• InChI: InChI=1S/C13H12N2O3S/c1-8-7-19-11(13(17)18-2)10(8)15-12(16)9-3-5-14-6-4-9/h3-7H,1-2H3,(H,15,16)
• InChI Key: XCXWHOCRJYGNOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1NC(=O)C2=CC=NC=C2)C(=O)OC
• Molecular Formula: C13H12N2O3S
• Molecular Weight: 276.31 g/mol

Description

Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate, also known as MMPTC, is a synthetic compound that has been widely used in scientific research. It belongs to the class of thiophene derivatives, which have been extensively studied due to their potential therapeutic applications. MMPTC has shown promising results in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating various signaling pathways in cells. This compound has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE). It has also been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a critical role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and bacteria. In addition, this compound has been shown to reduce inflammation and oxidative stress. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. This compound has also been extensively studied, and its pharmacological properties are well characterized. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term toxicity and safety have not been fully evaluated. In addition, this compound may have limited solubility in certain solvents, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate research. One direction is to investigate the potential therapeutic applications of this compound in various diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to optimize the synthesis method of this compound to achieve higher yields and purity. Furthermore, future studies should focus on evaluating the long-term toxicity and safety of this compound in animal models and humans. Finally, this compound can be used as a tool compound in drug discovery and development to identify new drug targets and lead compounds.

Synthesis Methods

The synthesis of Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate involves the reaction of 4-pyridinecarboxylic acid with 2-amino-4-methylthiophene in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then treated with methyl chloroformate to obtain the final product, this compound. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

Methyl 4-methyl-3-(pyridine-4-carbonylamino)thiophene-2-carboxylate has been extensively studied for its potential therapeutic applications. It has been shown to have antimicrobial, anticancer, and anti-inflammatory properties. In addition, this compound has been investigated for its role in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and diabetes. This compound has also been used as a tool compound in drug discovery and development.